![molecular formula C15H13ClN2O3 B3461039 3-chloro-4-methyl-N-(2-methyl-5-nitrophenyl)benzamide](/img/structure/B3461039.png)
3-chloro-4-methyl-N-(2-methyl-5-nitrophenyl)benzamide
Overview
Description
3-chloro-4-methyl-N-(2-methyl-5-nitrophenyl)benzamide is a chemical compound that belongs to the class of amides. It is commonly used in scientific research due to its unique properties.
Mechanism of Action
The mechanism of action of 3-chloro-4-methyl-N-(2-methyl-5-nitrophenyl)benzamide involves the inhibition of the activity of certain enzymes, such as PKC and MAPK. PKC is a family of enzymes that play a crucial role in the regulation of various cellular processes, such as cell proliferation, differentiation, and apoptosis. MAPK is a signaling pathway that is involved in the regulation of various cellular processes, such as cell growth, differentiation, and survival.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the inhibition of cell proliferation, induction of apoptosis, and suppression of inflammation. It has also been shown to have analgesic properties and can be used to alleviate pain.
Advantages and Limitations for Lab Experiments
The advantages of using 3-chloro-4-methyl-N-(2-methyl-5-nitrophenyl)benzamide in lab experiments include its ability to selectively inhibit the activity of certain enzymes, its anticancer, anti-inflammatory, and analgesic properties, and its potential for the development of new drugs. The limitations include its toxicity and potential side effects, as well as the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for the use of 3-chloro-4-methyl-N-(2-methyl-5-nitrophenyl)benzamide in scientific research. These include the development of new drugs for the treatment of various diseases, such as cancer and Alzheimer's disease, the investigation of its mechanism of action, and the exploration of its potential for use in combination with other drugs. Further research is also needed to fully understand its toxicity and potential side effects.
Scientific Research Applications
3-chloro-4-methyl-N-(2-methyl-5-nitrophenyl)benzamide has been extensively used in scientific research due to its ability to inhibit the activity of certain enzymes, such as protein kinase C (PKC) and mitogen-activated protein kinase (MAPK). It has been shown to have anticancer, anti-inflammatory, and analgesic properties. It has also been used in the development of new drugs for the treatment of various diseases, such as cancer and Alzheimer's disease.
properties
IUPAC Name |
3-chloro-4-methyl-N-(2-methyl-5-nitrophenyl)benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN2O3/c1-9-3-5-11(7-13(9)16)15(19)17-14-8-12(18(20)21)6-4-10(14)2/h3-8H,1-2H3,(H,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHMGCUFKZSNSSW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C2=CC(=C(C=C2)C)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.73 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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